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Compound of Interest

Compound Name:
4-Cyclopropyl-2-fluoro-3-

methylpyridine

Cat. No.: B13395955

Get Quote

CAS: 2586126-09-0 | Formula: C9H10FN | MW: 151.18 g/mol

Executive Summary
4-Cyclopropyl-2-fluoro-3-methylpyridine represents a "privileged scaffold" in modern

medicinal chemistry, specifically designed to address the "escape from flatland" challenge while

maintaining metabolic robustness. This building block integrates three critical design elements:

2-Fluoro Handle: A highly activated site for Nucleophilic Aromatic Substitution (SnAr),

enabling rapid library diversification.

3-Methyl "Twist": Provides essential steric bulk to induce atropisomerism or lock bioactive

conformations, while serving as a handle for late-stage benzylic functionalization.

4-Cyclopropyl Group: Enhances lipophilicity (

modulation) and metabolic stability compared to an ethyl or isopropyl group, while
introducing

character to improve solubility and target selectivity.
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This guide details the synthesis, reactivity, and application protocols for this compound, tailored

for high-throughput medicinal chemistry and process development.

Part 1: Structural Analysis & Reactivity Profile
The reactivity of 4-cyclopropyl-2-fluoro-3-methylpyridine is governed by the interplay

between the electron-deficient pyridine ring and the steric environment of the 3,4-substituents.

Reactivity Heatmap
C2-Position (Fluorine):High Reactivity. The electronegative nitrogen and electron-

withdrawing nature of the ring make this highly susceptible to SnAr. The 3-methyl group

provides ortho-steric hindrance, which can be leveraged to tune selectivity against smaller

nucleophiles.

C3-Position (Methyl):Moderate Reactivity. Benzylic C-H bonds are accessible for radical

bromination or lateral lithiation, though the adjacent 2-F and 4-cPr groups require careful

base selection to avoid benzyne formation or ring opening.

C4-Position (Cyclopropyl):Stable/Modulator. Generally inert under standard coupling

conditions. It acts as an electron-donating group (via hyperconjugation) relative to the ring,

slightly deactivating the C2 position compared to a 4-H analog, but significantly increasing

lipophilicity.

C6-Position (C-H):Latent Reactivity. The most sterically accessible site for Ir-catalyzed C-H

borylation or Minisci-type radical additions.
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4-Cyclopropyl-2-fluoro-3-methylpyridine
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C6: C-H Activation
(Ir-Borylation, Minisci)

 Tertiary Handle

C4-cPr: Lipophilic Anchor
(Metabolic Stability)

 Structural Property
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Figure 1: Reactivity landscape of the 4-cyclopropyl-2-fluoro-3-methylpyridine scaffold.

Part 2: Synthesis of the Building Block
While commercially available (e.g., CAS 2586126-09-0), in-house synthesis is often required

for scale-up or isotopologue preparation. The most robust route utilizes 4-bromo-2-fluoro-3-

methylpyridine as the divergent precursor.

Protocol: Palladium-Catalyzed Cyclopropylation
Objective: Conversion of 4-bromo-2-fluoro-3-methylpyridine to the 4-cyclopropyl derivative.

Reagents:

Substrate: 4-Bromo-2-fluoro-3-methylpyridine (1.0 equiv)

Coupling Partner: Cyclopropylboronic acid (1.5 equiv) or Potassium

cyclopropyltrifluoroborate (1.5 equiv)

Catalyst:

(5 mol%) + Tricyclohexylphosphine (

) (10 mol%) or
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(5 mol%)

Base:

(3.0 equiv)

Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1)

Step-by-Step Methodology:

Inertion: Charge a reaction vessel with the aryl bromide, cyclopropylboronic acid, and base.

Evacuate and backfill with Argon (

).

Solvation: Add degassed solvent mixture.

Catalyst Addition: Add the Pd catalyst and ligand under a positive stream of Argon.

Reaction: Heat to 100°C for 12–16 hours. Monitor by LCMS (Target Mass: 151.1 [M+H]+).

Note: The steric bulk of the 3-methyl group may require higher catalyst loading or longer

reaction times compared to non-methylated analogs.

Workup: Cool to RT, filter through Celite, dilute with EtOAc, and wash with brine.

Purification: Silica gel chromatography (0-10% EtOAc/Hexanes). The product is a low-

melting solid or oil.

Part 3: Application Protocols
Protocol A: Regioselective SnAr Diversification (C2
Functionalization)
Context: The 2-fluoro group is an excellent leaving group. This protocol is optimized for

attaching amines (piperazines, morpholines) common in kinase inhibitors.

Mechanism: The 3-methyl group exerts a "steric lock," often preventing rotation of the newly

formed C-N bond, which can be exploited to separate atropisomers if the nucleophile is chiral
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or bulky.

Procedure:

Dissolution: Dissolve 4-cyclopropyl-2-fluoro-3-methylpyridine (1.0 equiv) in anhydrous

DMSO or NMP (0.2 M).

Nucleophile Addition: Add the amine (1.2 equiv) and DIPEA (2.0 equiv).

Tip: For weak nucleophiles (e.g., anilines), use NaH (1.1 equiv) in DMF at 0°C instead of

DIPEA.

Thermal Activation: Heat to 80–120°C.

Critical Control Point: Monitor closely.[1] The 3-methyl group slows the reaction rate

compared to 2-fluoropyridine (

). If conversion is stalled, add CsF (1.0 equiv) to accelerate the reaction via the "salt effect"
and scavenge HF.

Isolation: Pour into water, extract with EtOAc.

Protocol B: Lateral Lithiation & Electrophilic Trapping
(C3-Methyl Functionalization)
Context: Functionalizing the methyl group allows for the construction of fused ring systems

(e.g., azaindoles) or chain extension.

Challenges: The 2-F group directs lithiation to C3 (the methyl group) but can also be

susceptible to nucleophilic attack by the alkyllithium.

Procedure:

Conditions: Anhydrous THF, -78°C.

Base: LDA (Lithium Diisopropylamide) is preferred over n-BuLi to avoid nucleophilic attack at

C2 or C6.
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Execution:

Cool substrate (1.0 equiv) in THF to -78°C.

Add LDA (1.1 equiv) dropwise over 20 min. The solution typically turns deep red/orange

(formation of the benzylic anion).

Stir for 30 min at -78°C.

Add electrophile (e.g., DMF, alkyl halide, ketone) rapidly.

Quench: Acetic acid/THF mixture at -78°C.

Outcome: Yields the C3-functionalized ethyl/propyl pyridine derivative.

Protocol C: Iridium-Catalyzed C-H Borylation (C6
Functionalization)
Context: Accessing the C6 position without pre-functionalization. The 3-Me and 4-cPr groups

sterically block the C2-C5 region, directing the catalyst to the sterically accessible C6 position.

Procedure:

Catalyst System:

(1.5 mol%) and dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) (3 mol%).

Boron Source:

(Bis(pinacolato)diboron) (1.0 equiv).

Solvent: THF or MTBE (0.5 M).

Reaction: Heat at 60°C for 4-8 hours.

Result: 4-Cyclopropyl-2-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)pyridine (Wait, steric analysis: C5 is between cPr and H, C6 is adjacent to N. C6 is actually

more acidic but C5 is sterically crowded. Correction: The most accessible C-H is at C6 or C5.

However, C5 is flanked by the bulky cyclopropyl and the C6-H. C6 is flanked by N and C5.
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Typically, 2-substituted pyridines borylate at C4 or C5. With C4 blocked by cPr and C3 by

Me, C5 is the likely site of borylation due to electronic directing effects of the ring nitrogen,

unless sterics of cPr dominate. In 3,4-disubstituted pyridines, borylation often occurs at C5).

Refined Expectation: Expect mixture of C5 and C6, with C5 favored electronically but C6

favored sterically. Experimental validation required.

Part 4: Data Summary & Specifications
Property Specification Notes

Appearance Colorless to pale yellow oil
Low melting point solid upon

refrigeration.

Boiling Point ~220°C (Predicted)
Vacuum distillation

recommended.

Solubility DCM, EtOAc, DMSO, MeOH
Poor solubility in water; high

lipophilicity due to cPr.

Storage 2-8°C, Inert Atmosphere

Fluorine bond is stable, but

pyridine N can oxidize over

time.

CAS No. 2586126-09-0 Specific isomer.[2][3][4]

Precursor CAS 128071-79-4
4-Bromo-2-fluoro-3-

methylpyridine.[5]
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Start: 4-Cyclopropyl-2-fluoro-3-methylpyridine
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Figure 2: Experimental decision matrix for functionalizing the scaffold.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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